60-00-4

Edetic acid

In Stock

• CAS RN:
• 60-00-4

• Formula:
• C10H12O8CaN2Na2·2H2O
  C10H16N2O8
  ((HOOCCH2)2NCH2)2
  C10H16N2O8

• InChI:
• InChI=1S/C10H16N2O8/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)

• InChIKey:
• KCXVZYZYPLLWCC-UHFFFAOYSA-N

• Ethylenediamine-N,N,N’,N’-tetraacetic Acid (EDTA) is a powerful chelating agent which forms stable complexes with most metal ions. EDTA is used in treatment of lead and heavy metal poisoning of farm animals.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Ethylenediaminetetraacetic acid (EDTA) is a substituted diamine and a versatile compound in household with industrial applications. EDTA chelates metal divalent cations like calcium, magnesium, zinc, copper, manganese by forming metal-EDTA complexes. It finds its application in cleaning products and detergent formulations. In paper and pulp industries, EDTA reduces the adverse effect of metal ions on bleaching. It functions as an antibacterial agent by...

1-Bromo-4-fluorobenzene

In Stock

• CAS RN:
• 460-00-4

• Formula:
• C6H4BrF

• InChI:
• InChI=1S/C6H4BrF/c7-5-1-3-6(8)4-2-5/h1-4H

• InChIKey:
• AITNMTXHTIIIBB-UHFFFAOYSA-N

• Sigma-Aldrich offers 4-bromofluorobenzene (1-Bromo-4-fluorobenzene) for a variety of applications that include, but are not limited to, environmental, food and beverage, forensics, petrochemical and pharmaceutical analyzes.
  1-bromo-4-fluorobenzene is a colorless liquid. (NTP, 1992)
  1-bromo-4-fluorobenzene is a member of the class of bromobenzenes that is bromobenzene carrying a fluoro atom at position 4. It is a member of bromobenzenes and a member of monofluorobenzenes.
  

4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-(4-methoxyphenyl)benzamide

In Stock

• CAS RN:
• 5660-00-4

• Formula:
• C24H22N2O3S

• InChI:
• InChI=1S/C24H22N2O3S/c1-29-21-13-11-20(12-14-21)25-23(28)18-7-9-19(10-8-18)24-26(22(27)16-30-24)15-17-5-3-2-4-6-17/h2-14,24H,15-16H2,1H3,(H,25,28)

• InChIKey:
• ZULRTUYHJROXKS-UHFFFAOYSA-N

• 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-(4-methoxyphenyl)benzamide is a useful research compound. Its molecular formula is C24H22N2O3S and its molecular weight is 418.5 g/mol. The purity is usually 95%.

Tetracosanoic-d47 acid

In Stock

• CAS RN:
• 68060-00-4

• Formula:
• C24H48O2

• InChI:
• InChI=1S/C24H48O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26/h2-23H2,1H3,(H,25,26)/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2

• InChIKey:
• QZZGJDVWLFXDLK-BNKVLQDISA-N

• Lignoceric acid-d47 is intended for use as an internal standard for the quantification of lignoceric acid by GC- or LC-MS. Lignoceric acid is a 24-carbon saturated (24:0) fatty acid. In mammals, it is synthesized during brain development and is found in cerebrosides. The deficient peroxisomal oxidation of very-long-chain fatty acids, including lignoceric acid, contributes to certain syndromes, including Zellweger cerebro-hepato-renal syndrome and X chromosome-linked adrenoleukodystrophy. Lignoceric acid is also a by-product of lignin production.
  
  

2-[5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]-4-methylphenol

In Stock

• CAS RN:
• 610760-00-4

• Formula:
• C16H14Cl2N2O

• InChI:
• InChI=1S/C16H14Cl2N2O/c1-9-2-5-16(21)12(6-9)15-8-14(19-20-15)11-4-3-10(17)7-13(11)18/h2-7,14,19,21H,8H2,1H3

• InChIKey:
• OBLJHVNXMXSEGN-UHFFFAOYSA-N

• 2-[5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]-4-methylphenol is a useful research compound. Its molecular formula is C16H14Cl2N2O and its molecular weight is 321.2. The purity is usually 95%.

2-(3-benzoyl-6-methyl-4-oxoquinolin-1-yl)-N-(4-methylphenyl)acetamide

In Stock

• CAS RN:
• 898360-00-4

• Formula:
• C26H22N2O3

• InChI:
• InChI=1S/C26H22N2O3/c1-17-8-11-20(12-9-17)27-24(29)16-28-15-22(25(30)19-6-4-3-5-7-19)26(31)21-14-18(2)10-13-23(21)28/h3-15H,16H2,1-2H3,(H,27,29)

• InChIKey:
• DGVQKQRQJOLZMS-UHFFFAOYSA-N

• 2-(3-benzoyl-6-methyl-4-oxoquinolin-1-yl)-N-(4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C26H22N2O3 and its molecular weight is 410.473. The purity is usually 95%.

4,6-Di-tert-butyl-2,3-dihydrobenzofuran-5-ol

• CAS RN:
• 157360-00-4

• Formula:
• C16H24O2

• InChI:
• InChI=1S/C16H24O2/c1-15(2,3)11-9-12-10(7-8-18-12)13(14(11)17)16(4,5)6/h9,17H,7-8H2,1-6H3

• InChIKey:
• ZJQROHZHGAYXEJ-UHFFFAOYSA-N

• 4,6-Di-tert-butyl-2,3-dihydrobenzofuran-5-ol is a useful research compound. Its molecular formula is C16H24O2 and its molecular weight is 248.36 g/mol. The purity is usually 95%.

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,5-dichlorobenzamide

In Stock

• CAS RN:
• 864860-00-4

• Formula:
• C23H17Cl2N3O2S2

• InChI:
• InChI=1S/C23H17Cl2N3O2S2/c1-12(29)28-9-8-14-19(11-28)32-23(27-21(30)15-10-13(24)6-7-16(15)25)20(14)22-26-17-4-2-3-5-18(17)31-22/h2-7,10H,8-9,11H2,1H3,(H,27,30)

• InChIKey:
• MYPCNBPOECMATD-UHFFFAOYSA-N

• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,5-dichlorobenzamide is a useful research compound. Its molecular formula is C23H17Cl2N3O2S2 and its molecular weight is 502.43. The purity is usually 95%.

4-Carboethoxy-4'-(1,3-dioxolan-2-YL)benzophenone

In Stock

• CAS RN:
• 898760-00-4

• Formula:
• C19H18O5

• InChI:
• InChI=1S/C19H18O5/c1-2-22-18(21)15-7-3-13(4-8-15)17(20)14-5-9-16(10-6-14)19-23-11-12-24-19/h3-10,19H,2,11-12H2,1H3

• InChIKey:
• KCHILKVXRYHSJL-UHFFFAOYSA-N

• 4-Carboethoxy-4'-(1,3-dioxolan-2-YL)benzophenone is a useful research compound. Its molecular formula is C19H18O5 and its molecular weight is 326.3 g/mol. The purity is usually 95%.

N-[(3R,4S)-3-Methoxyoxan-4-yl]-3-phenyl-1,2,4-oxadiazol-5-amine

• CAS RN:
• 2196360-00-4

• Formula:
• C14H17N3O3

• InChI:
• InChI=1S/C14H17N3O3/c1-18-12-9-19-8-7-11(12)15-14-16-13(17-20-14)10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3,(H,15,16,17)/t11-,12-/m0/s1

• InChIKey:
• VFQTVFFLQIZIAT-RYUDHWBXSA-N

• N-[(3R,4S)-3-Methoxyoxan-4-yl]-3-phenyl-1,2,4-oxadiazol-5-amine is a useful research compound. Its molecular formula is C14H17N3O3 and its molecular weight is 275.30. The purity is usually 95%.

1-(3-Chloropyridin-2-yl)butan-1-one

In Stock

• CAS RN:
• 1700360-00-4

• Formula:
• C9H10ClNO

• InChI:
• InChI=1S/C9H10ClNO/c1-2-4-8(12)9-7(10)5-3-6-11-9/h3,5-6H,2,4H2,1H3

• InChIKey:
• HERPPZJKEDPSDE-UHFFFAOYSA-N

• 1-(3-Chloropyridin-2-yl)butan-1-one is a useful research compound. Its molecular formula is C9H10ClNO and its molecular weight is 183.64. The purity is usually 95%.

3-(3-Chlorophenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)propan-1-one

In Stock

• CAS RN:
• 1705760-00-4

• Formula:
• C20H22ClNOS

• InChI:
• InChI=1S/C20H22ClNOS/c21-18-8-4-5-16(15-18)9-10-20(23)22-12-11-19(24-14-13-22)17-6-2-1-3-7-17/h1-8,15,19H,9-14H2

• InChIKey:
• QDYNRZXRWRACOF-UHFFFAOYSA-N

• 3-(3-Chlorophenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)propan-1-one is a useful research compound. Its molecular formula is C20H22ClNOS and its molecular weight is 359.91. The purity is usually 95%.

1-(3-Chlorophenyl)-3-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)urea

In Stock

• CAS RN:
• 1797660-00-4

• Formula:
• C16H18ClN5O

• InChI:
• InChI=1S/C16H18ClN5O/c17-12-4-3-5-13(10-12)20-16(23)19-11-14-18-7-6-15(21-14)22-8-1-2-9-22/h3-7,10H,1-2,8-9,11H2,(H2,19,20,23)

• InChIKey:
• OVZRNMNLGCJFMO-UHFFFAOYSA-N

• 1-(3-Chlorophenyl)-3-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)urea is a useful research compound. Its molecular formula is C16H18ClN5O and its molecular weight is 331.8. The purity is usually 95%.

4-fluoro-3-methyl-N-((1-phenylpyrrolidin-2-yl)methyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797860-00-4

• Formula:
• C18H21FN2O2S

• InChI:
• InChI=1S/C18H21FN2O2S/c1-14-12-17(9-10-18(14)19)24(22,23)20-13-16-8-5-11-21(16)15-6-3-2-4-7-15/h2-4,6-7,9-10,12,16,20H,5,8,11,13H2,1H3

• InChIKey:
• GNMULHBGSAWLIL-UHFFFAOYSA-N

• 4-fluoro-3-methyl-N-((1-phenylpyrrolidin-2-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H21FN2O2S and its molecular weight is 348.44. The purity is usually 95%.